Cas no 1463-17-8 (2,8-Dimethylquinoline)

• Product Name: 2,8-Dimethylquinoline
• CAS No: 1463-17-8
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• MDL: MFCD00010091
• CID: 41422
• PubChem ID: 15101
• Update Time: 2025-10-28

2,8-Dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 2,8-Dimethylquinoline
• 2, 8-DIMETHYL-QUINOLINE
• 2,8-Dimethyl-chinolin
• 2,8-dimethylduinoline
• 2,8-Dimethylquinoline1000µg
• 8-Methyl-chinaldin
• 8-methylquinaldine
• Quinoline,2,8-dimethyl
• NSC 62133
• o-Toluquinaldine
• 2,8-Dimethylquinolin
• Quinoline, 2,8-dimethyl-
• BELFSAVWJLQIBB-UHFFFAOYSA-N
• 3693PC4G7D
• AK111198
• NSC62133
• PubChem5878
• 2,8-DIMETHYL-QUINOLINE
• BCP23522
• FCH834904
• SBB087220
• VQ10076
• AB01019
• ZB015355
• SY041606
• AX8013007
• ST2415978
• AB0012016
• MFCD00010091
• DTXSID80163349
• QUINOLINE, 2,8-DIMETHYL
• SCHEMBL806441
• EINECS 215-974-4
• CS-W021532
• Q27256544
• A808485
• 1463-17-8
• NS00024789
• 2 pound not8-Dimethylquinoline
• F12427
• FT-0633569
• NSC-62133
• UNII-3693PC4G7D
• DS-5130
• AKOS006282040
• AO-801/41077419
• DTXCID8085840
• DB-020269

• MDL： MFCD00010091
• Inchi： 1S/C11H11N/c1-8-4-3-5-10-7-6-9(2)12-11(8)10/h3-7H,1-2H3
• InChI Key： BELFSAVWJLQIBB-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C2C=CC=C(C)C=12

Computed Properties

• Exact Mass: 157.08900
• Monoisotopic Mass: 157.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.0394
• Melting Point: 61°C
• Boiling Point: 248.85°C
• Flash Point: >110 C
• Refractive Index: 1.6022
• PSA: 12.89000
• LogP: 2.85160
• Solubility: Not determined

2,8-Dimethylquinoline Security Information

• Hazard Statement： H315-H319-H335
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2,8-Dimethylquinoline

Recent Advances in the Study of 2,8-Dimethylquinoline (CAS: 1463-17-8) in Chemical Biology and Pharmaceutical Research

2,8-Dimethylquinoline (CAS: 1463-17-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its quinoline backbone with methyl substitutions at the 2 and 8 positions, has been explored for its potential in drug discovery, catalysis, and material science. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, making it a promising candidate for further investigation.

One of the key areas of interest is the role of 2,8-Dimethylquinoline in medicinal chemistry. Researchers have identified its potential as a scaffold for designing novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,8-Dimethylquinoline exhibit potent inhibitory effects against certain kinase enzymes, which are implicated in cancer progression. The study highlighted the compound's ability to modulate key signaling pathways, offering a new avenue for targeted cancer therapy.

In addition to its pharmacological applications, 2,8-Dimethylquinoline has also been investigated for its utility in organic synthesis. A recent report in Organic Letters detailed a novel catalytic method using this compound as a ligand in transition-metal-catalyzed reactions. The study showed that 2,8-Dimethylquinoline enhances reaction efficiency and selectivity, particularly in cross-coupling reactions, which are pivotal for constructing complex molecular architectures. This finding underscores the compound's value as a tool in synthetic chemistry.

Another noteworthy development is the exploration of 2,8-Dimethylquinoline's photophysical properties. Research published in ACS Applied Materials & Interfaces revealed that this compound exhibits unique fluorescence characteristics, making it a potential candidate for optoelectronic applications. The study demonstrated that 2,8-Dimethylquinoline-based materials could be used in the development of organic light-emitting diodes (OLEDs) and sensors, owing to their tunable emission profiles and stability.

Despite these advancements, challenges remain in the practical application of 2,8-Dimethylquinoline. Issues such as scalability of synthesis, bioavailability, and toxicity profiles need to be addressed in future studies. However, the growing body of research suggests that this compound holds significant promise across multiple disciplines. Continued investigation into its properties and applications is likely to yield further breakthroughs in chemical biology and pharmaceutical sciences.

In conclusion, 2,8-Dimethylquinoline (CAS: 1463-17-8) represents a multifaceted compound with diverse applications in drug discovery, catalysis, and materials science. Recent studies have elucidated its potential in these areas, paving the way for future research and development. As the scientific community continues to explore its capabilities, this compound is poised to play an increasingly important role in advancing chemical and biological research.